![molecular formula C11H17NO3 B6146149 methyl 3-[(dimethylamino)methylidene]-4-oxocyclohexane-1-carboxylate CAS No. 1883180-36-6](/img/no-structure.png)
methyl 3-[(dimethylamino)methylidene]-4-oxocyclohexane-1-carboxylate
Overview
Description
Methyl 3-[(dimethylamino)methylidene]-4-oxocyclohexane-1-carboxylate is a compound that has been studied for its potential in the design of biologically active substances, including analogs of natural oxygen-containing heterocycles . The compound is part of the chromans class, which are important oxygen-containing heterocycles present in the vegetable kingdom and have a broad spectrum of biological activity .
Synthesis Analysis
The compound was synthesized by the reaction of methyl 6-fluoro-4-oxo-3,4-dihydro-2H-chroman-2-carboxylate (1) with N,N-dimethylformamide dimethyl acetal (DMF-DMA) in DMF . This method was developed for substitution of the dimethylamino group by bioisosteric fragments by the action of various primary and secondary amines on the compound .Molecular Structure Analysis
The molecular structure of the compound includes a dimethylamino group and a methylidene group . The high reactivity of the β-position of the enamino ketone fragment in the compound toward N-nucleophiles made it possible to obtain a wide range of 3-aminomethylidenechromanones .Chemical Reactions Analysis
The compound has been used in reactions with various primary and secondary amines . The high reactivity of the β-position of the enamino ketone fragment in the compound toward N-nucleophiles made it possible to obtain a wide range of 3-aminomethylidenechromanones .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-[(dimethylamino)methylidene]-4-oxocyclohexane-1-carboxylate involves the condensation of dimethylformamide with cyclohexanone followed by the addition of methyl chloroformate and dimethylamine. The resulting product is then purified through recrystallization.", "Starting Materials": [ "Dimethylformamide", "Cyclohexanone", "Methyl chloroformate", "Dimethylamine" ], "Reaction": [ "Step 1: Condensation of dimethylformamide with cyclohexanone in the presence of a base catalyst to form 3-(dimethylamino)-1-cyclohexene-1-carboxylic acid.", "Step 2: Addition of methyl chloroformate to the reaction mixture to form methyl 3-(dimethylamino)-1-cyclohexene-1-carboxylate.", "Step 3: Addition of dimethylamine to the reaction mixture to form methyl 3-[(dimethylamino)methylidene]-4-oxocyclohexane-1-carboxylate.", "Step 4: Purification of the product through recrystallization." ] } | |
CAS RN |
1883180-36-6 |
Product Name |
methyl 3-[(dimethylamino)methylidene]-4-oxocyclohexane-1-carboxylate |
Molecular Formula |
C11H17NO3 |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
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